1-(2-Naphthyl)-3-(4-phenoxyanilino)-1-propanol

• IUPAC Name: 1-naphthalen-2-yl-3-(4-phenoxyanilino)propan-1-ol
• InChI: InChI=1S/C25H23NO2/c27-25(21-11-10-19-6-4-5-7-20(19)18-21)16-17-26-22-12-14-24(15-13-22)28-23-8-2-1-3-9-23/h1-15,18,25-27H,16-17H2
• InChI Key: SGRUOMRRDCMEKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NCCC(C3=CC4=CC=CC=C4C=C3)O
• Molecular Formula: C25H23NO2
• Molecular Weight: 369.5 g/mol

Description

1-(2-Naphthyl)-3-(4-phenoxyanilino)-1-propanol, also known as NPAP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a nonsteroidal anti-inflammatory drug (NSAID) that has been found to have a variety of biochemical and physiological effects on the human body. In

Scientific Research Applications

Catalysis and Synthetic Methodologies

Research has highlighted the utility of related naphthyl-containing compounds in catalysis and synthesis. For instance, naphthyl derivatives have been developed as intermediates in the production of beta-blockers and antioxidants, demonstrating high yields and selectivity in catalysis reactions (Jovanovic et al., 2006). Similarly, kinetic resolution studies of naphthyl-containing intermediates have been conducted to obtain optically pure forms, which are crucial for the synthesis of certain pharmaceuticals (Kapoor et al., 2003).

Molecular Structure and Interaction

Several studies have investigated the molecular structure and interactions of naphthyl derivatives. For example, crystallographic and spectroscopic elucidation of naphthyl-containing compounds has provided insights into cyclization processes and the formation of complex structures (Abdel-Jalil et al., 2015). Additionally, the role of chirality and hydrogen bonding in naphthyl derivatives has been explored, revealing their impact on molecular behavior and stability (Seurre et al., 2004).

Materials Science Applications

Naphthyl derivatives have also found applications in materials science, particularly in the development of metal-organic frameworks (MOFs) and other complex structures. Research into homochiral helical MOFs of group 1 metals using naphthyl-containing ligands has revealed their potential for creating enantiopure structures with specific functional properties (Reger et al., 2013). Additionally, the synthesis and study of coordination clusters featuring naphthyl derivatives have shown their stability and magnetic properties, which are relevant for applications in molecular magnetism and stability in various media (Yu et al., 2021).